Insulated copper(i) “wires”: structural variations and photoluminescence†
Chemical Communications Pub Date: 2011-05-10 DOI: 10.1039/C1CC11000D
Abstract
An unprecedented “molecular wire” type of structure for the copper(I) carboxylate family has been synthesized by utilizing copper–copper interactions and controllable switch of copper–oxygen interactions. Several modifications of the same complex,
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